4-Amino-3-methylbenzamide
CAS No.: 106037-36-9
VCID: VC0020878
Molecular Formula: C8H10N2O
Molecular Weight: 150.18 g/mol
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Description | 4-Amino-3-methylbenzamide is a pyrrole derivative and a selective inhibitor of cytochrome P450 reductase . Researchers have explored its use in clinical development . The molecular formula for 4-Amino-3-methylbenzamide is C8H10N2O . Synonyms for 4-Amino-3-methylbenzamide include 3-Amino-p-toluamide and p-Toluamide, 3-amino- . Similar chemical compounds include 4-Amino-3-methoxy-N-methylbenzamide, which has a molecular weight of 180.20 g/mol and a molecular formula of C9H12N2O2 . Another related compound is 4-Amino-N-isopropyl-3-methylbenzamide, with the SMILES string CC(C)NC(=O)c1ccc(N)c(C)c1 . In the context of research, a research assistant's role involves skills like data interpretation and collaborative research techniques . A research assistant resume should highlight research skills, knowledge of research methodologies, and the ability to work independently . Action verbs for a research assistant resume include analyzed, collaborated, conducted, documented, and facilitated . |
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CAS No. | 106037-36-9 |
Product Name | 4-Amino-3-methylbenzamide |
Molecular Formula | C8H10N2O |
Molecular Weight | 150.18 g/mol |
IUPAC Name | 4-amino-3-methylbenzamide |
Standard InChI | InChI=1S/C8H10N2O/c1-5-4-6(8(10)11)2-3-7(5)9/h2-4H,9H2,1H3,(H2,10,11) |
Standard InChIKey | CUJSSIOATYIWKA-UHFFFAOYSA-N |
SMILES | CC1=C(C=CC(=C1)C(=O)N)N |
Canonical SMILES | CC1=C(C=CC(=C1)C(=O)N)N |
PubChem Compound | 12118057 |
Last Modified | Sep 16 2023 |
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